5-(Cyclopropylamino)-3-methyl-1,2-thiazole-4-carboxylic acid

• IUPAC Name: 5-(cyclopropylamino)-3-methyl-1,2-thiazole-4-carboxylic acid
• InChI: InChI=1S/C8H10N2O2S/c1-4-6(8(11)12)7(13-10-4)9-5-2-3-5/h5,9H,2-3H2,1H3,(H,11,12)
• InChI Key: KKSGNJMNLUYXQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=C1C(=O)O)NC2CC2
• Molecular Formula: C8H10N2O2S
• Molecular Weight: 198.24 g/mol
• CAS No.: 926271-61-6

Description

5-(Cyclopropylamino)-3-methyl-1,2-thiazole-4-carboxylic acid is a compound that contains a cyclopropyl group, which is a cyclic hydrocarbon. It also contains an amino group attached to the cyclopropyl ring. The compound is part of a class of molecules that contain in-chain cyclopropane functionalities.

Scientific Research Applications

Thiazole Derivatives as Antioxidant and Anti-inflammatory Agents

A study focused on the synthesis of benzofused thiazole derivatives, demonstrating their significant potential as antioxidant and anti-inflammatory agents. The compounds synthesized showed distinct anti-inflammatory activity and potential antioxidant activity against reactive species such as H2O2, DPPH, SO, and NO. These findings underscore the relevance of thiazole derivatives, including 5-(Cyclopropylamino)-3-methyl-1,2-thiazole-4-carboxylic acid, in developing new therapeutic agents with anti-inflammatory and antioxidant properties (Raut et al., 2020).

Broad Applications in Medicinal Chemistry

Thiazole and its derivatives have been extensively studied for their medicinal chemistry applications, including as antitumor, antimicrobial, and anti-inflammatory agents. These compounds serve as vital scaffolds in the synthesis of drugs with lesser side effects and improved therapeutic profiles. The wide-ranging therapeutic applications of thiazole derivatives highlight their significance in drug discovery and development (Leoni et al., 2014).

Role in Synthesis of Heterocycles

Another aspect of the applications of this compound is its utility in the synthesis of various heterocyclic compounds. Such compounds are crucial in developing new drugs and understanding biological mechanisms. The chemistry of related derivatives has been explored for creating novel heterocycles, demonstrating the foundational role of thiazole compounds in advancing synthetic chemistry and medicinal research (Gomaa & Ali, 2020).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules at the biochemical level. While the mechanisms of action for many compounds are known, the specific mechanism of action for this compound is not detailed in the available literature.